7-(4-methoxyphenyl)-1,3-dimethyl-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-methoxyphenyl)-1,3-dimethyl-5-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H25N5O4S/c1-25-19-17(21(29)26(2)22(25)30)20(32-13-16(28)27-11-5-4-6-12-27)24-18(23-19)14-7-9-15(31-3)10-8-14/h7-10H,4-6,11-13H2,1-3H3
• InChI Key: XDHHJWHXDBBKTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)N4CCCCC4)C(=O)N(C1=O)C
• Molecular Formula: C22H25N5O4S
• Molecular Weight: 455.5 g/mol

Description

7-(4-methoxyphenyl)-1,3-dimethyl-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H25N5O4S and its molecular weight is 455.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Novel Heterocyclic Compounds : This chemical has been used in the synthesis of new heterocyclic compounds like thiazolopyrimidines, oxadiazepines, and triazines. These synthesized compounds have been found to possess significant analgesic and anti-inflammatory activities, making them potential candidates for drug development (Abu‐Hashem et al., 2020).

• Regioselective Amination : The compound has been involved in regioselective amination studies of condensed pyrimidines. This research helps in understanding the chemical behavior and potential applications of such compounds in various chemical reactions (Gulevskaya et al., 1994).

Biological and Pharmacological Research

• Analgesic and Anti-inflammatory Activities : Studies have shown that derivatives of this compound exhibit promising analgesic and anti-inflammatory properties. These findings are crucial for developing new therapeutic agents for treating pain and inflammation-related disorders (Abu‐Hashem & Youssef, 2011).

• Insecticidal Properties : Certain derivatives of this compound have been studied for their insecticidal activities, particularly against aphids. This research is significant in developing new, more effective insecticides for agricultural use (Bakhite et al., 2014).

• Potential in Anticancer Research : Some studies have explored the anticancer properties of pyrimidine dione derivatives. This research is important for discovering new drugs and treatment methods for various types of cancers (Aremu et al., 2017).

• Synthesis of Non-Peptide LHRH Antagonists : The compound has been used in the synthesis of thieno[2,3-d]pyrimidine-2,4-dione derivatives, which are potent and orally active non-peptide antagonists for the human luteinizing hormone-releasing hormone (LHRH) receptor. This research is significant in the field of reproductive health and treatment of sex-hormone-dependent diseases (Sasaki et al., 2003).